Cas no 420102-86-9 (5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-amine
• CAS No: 420102-86-9
• MF: C₁₀H₈Cl₂N₂S
• MW: 259.154918670654
• MDL: MFCD01540242
• CID: 1073153
• PubChem ID: 727754
• Update Time: 2025-04-20

5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichloro-benzyl)-thiazol-2-ylamine
• 5-(3,4-dichlorobenzyl)thiazol-2-amine
• 5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-amine
• Oprea1_718443
• CBMicro_000861
• VRA10286
• Z57394883
• DA-38732
• 420102-86-9
• EN300-02543
• STK952835
• 5-[(3,4-dichlorophenyl)methyl]-1,3-thiazol-2-amine
• 5-(3,4-dichlorobenzyl)-1,3-thiazol-2-amine
• SMSF0007233
• F1589-0221
• CB02142
• 2-amino-5-(3,4-dichlorobenzyl)thiazole
• MFCD01540242
• BIM-0000838.P001
• AB00986968-01
• AKOS000122194
• AG-690/12374017

• MDL： MFCD01540242
• Inchi： 1S/C10H8Cl2N2S/c11-8-2-1-6(4-9(8)12)3-7-5-14-10(13)15-7/h1-2,4-5H,3H2,(H2,13,14)
• InChI Key： ZGYKWDAYSHDBDW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1=CN=C(N)S1)Cl

Computed Properties

• Exact Mass: 257.9785248g/mol
• Monoisotopic Mass: 257.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT